Cas no 114959-37-4 (Cyclopent[hi]acephenanthrylene)

Cyclopent[hi]acephenanthrylene structure
114959-37-4 structure
Product Name:Cyclopent[hi]acephenanthrylene
CAS No:114959-37-4
MF:C18H10
MW:226.27200460434
CID:201353
PubChem ID:150609
Update Time:2025-04-19

Cyclopent[hi]acephenanthrylene Chemical and Physical Properties

Names and Identifiers

    • Cyclopent[hi]acephenanthrylene
    • CYCLOPENTA(HI)ACEPHENANTHRYLENE
    • AC1L44OI
    • ACMC-1C7OK
    • AG-D-35568
    • CTK0I0752
    • Cyclopent(hi)acephenanthrylene
    • dicyclopenta[jk,mn]phenanthrene
    • DTXSID70150905
    • pentacyclo[8.6.1.12,5.014,17.09,18]octadeca-1,3,5(18),6,8,10,12,14(17),15-nonaene
    • 114959-37-4
    • Inchi: 1S/C18H10/c1-3-11-7-9-15-16-10-8-12-4-2-6-14(18(12)16)13(5-1)17(11)15/h1-10H
    • InChI Key: OGSMXDUSWZTIEB-UHFFFAOYSA-N
    • SMILES: C12C3=CC=CC1=C1C=CC=C4C=CC(C=2C=C3)=C14

Computed Properties

  • Exact Mass: 226.07800
  • Monoisotopic Mass: 226.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.355
  • Boiling Point: 474°Cat760mmHg
  • Flash Point: 230.5°C
  • Refractive Index: 1.876
  • PSA: 0.00000
  • LogP: 5.17500
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